2-(3-Fluorophenyl)-5-nitropyridine
Cat. No. B8417448
M. Wt: 218.18 g/mol
InChI Key: IOGLIBNMOXNCFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09238646B2
Procedure details
To a round-bottom flask was added 2-(3-fluorophenyl)-5-nitropyridine (3.8 g, 17 mmol), Pd/C (0.5 g) and methanol (100 mL). The reaction was stirred for 4 hours under hydrogen atmosphere by attaching a hydrogen balloon. The reaction was flushed with nitrogen and the solid was removed by filtration. The solvent was removed by rotary evaporation to give 6-(3-fluorophenyl)pyridin-3-amine 219-1 as brown solid. MS m/z 189.1 (M+1).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:8]2[CH:13]=[CH:12][C:11]([N+:14]([O-])=O)=[CH:10][N:9]=2)[CH:5]=[CH:6][CH:7]=1.[H][H]>[Pd].CO>[F:1][C:2]1[CH:3]=[C:4]([C:8]2[N:9]=[CH:10][C:11]([NH2:14])=[CH:12][CH:13]=2)[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1)C1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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0.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 4 hours under hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was flushed with nitrogen
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CUSTOM
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Type
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CUSTOM
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Details
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the solid was removed by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed by rotary evaporation
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)C1=CC=C(C=N1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
